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Compound of Interest

Compound Name: 7-Methoxyindole-3-acetonitrile

Cat. No.: B1595417 Get Quote

Introduction
7-Methoxyindole-3-acetonitrile, a derivative of the indole scaffold, represents a molecule of

significant interest in medicinal chemistry and drug discovery. The indole nucleus is a privileged

structure, forming the core of numerous natural products and pharmacologically active

compounds, including the neurotransmitter serotonin and the anti-migraine triptans. The

addition of a methoxy group at the 7-position and an acetonitrile moiety at the 3-position

modulates the electronic properties and steric profile of the parent indole, potentially influencing

its biological activity and metabolic fate.

Accurate and unambiguous structural confirmation is the cornerstone of any chemical research,

particularly in the development of novel therapeutics. Spectroscopic techniques, including

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry

(MS), are the most powerful tools for elucidating molecular structures. This guide provides an

in-depth analysis of the expected spectroscopic data for 7-Methoxyindole-3-acetonitrile.

While comprehensive, peer-reviewed spectral assignments for this specific isomer are not

widely published, this document synthesizes data from closely related analogs and first

principles of spectroscopic theory to present a robust, predictive characterization. This

approach serves as a reliable roadmap for researchers working on the synthesis and

verification of this compound.
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To facilitate a clear and precise discussion of the spectroscopic data, the following systematic

numbering is applied to the structure of 7-Methoxyindole-3-acetonitrile (CAS No: 2436-18-2,

Molecular Formula: C₁₁H₁₀N₂O, Molecular Weight: 186.21 g/mol ).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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